Cas no 25958-40-1 (Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-)

Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)- structure
25958-40-1 structure
Product Name:Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-
CAS No:25958-40-1
MF:C8H13N3OS
MW:199.273319959641
CID:274556
PubChem ID:213279
Update Time:2025-04-19

Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(5-propyl-1,3,4-thiadiazol-2-yl)-
    • N-(5-propyl-1,3,4-thiadiazol-2-yl)propanamide
    • Propanamide, N-(5-propyl-1,3,4-thiadiazol-2-yl)-
    • N-(5-Propyl-1,3,4-thiadiazol-2-yl)propionamide
    • 25958-40-1
    • DTXSID50180624
    • Propionamide, N-(5-propyl-1,3,4-thiadiazol-2-yl)-
    • SCHEMBL10800648
    • AKOS000542182
    • Inchi: 1S/C8H13N3OS/c1-3-5-7-10-11-8(13-7)9-6(12)4-2/h3-5H2,1-2H3,(H,9,11,12)
    • InChI Key: SHGYTYRIBFIAET-UHFFFAOYSA-N
    • SMILES: S1C(=NN=C1CCC)NC(CC)=O

Computed Properties

  • Exact Mass: 199.07809
  • Monoisotopic Mass: 199.07793322g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 54.88
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